Cas no 874637-41-9 (1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 874637-41-9
• MF: C₂₇H₂₆ClN₃O₃
• MW: 475.966645717621
• CID: 5556042
• Update Time: 2025-07-15

1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-4-[1-[2-(2-methoxyphenoxy)ethyl]benzimidazol-2-yl]pyrrolidin-2-one
• 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C27H26ClN3O3/c1-18-15-20(11-12-21(18)28)31-17-19(16-26(31)32)27-29-22-7-3-4-8-23(22)30(27)13-14-34-25-10-6-5-9-24(25)33-2/h3-12,15,19H,13-14,16-17H2,1-2H3
• InChI Key： ABNVCNHLHLNVRH-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C(C)=C2)CC(C2N(CCOC3=CC=CC=C3OC)C3=CC=CC=C3N=2)CC1=O

Additional information on 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 874637-41-9)

1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, also known by its CAS number 874637-41-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of various neurological and psychiatric disorders due to their anxiolytic, sedative, and muscle relaxant properties.

The molecular structure of 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is characterized by a pyrrolidinone core substituted with a 4-chloro-3-methylphenyl group and a 1H-benzodiazepine moiety. The presence of the methoxyphenoxy substituent on the ethyl group further adds to the complexity and functionality of this molecule. This unique structural arrangement confers specific pharmacological properties that differentiate it from other benzodiazepines.

Recent research has focused on the potential therapeutic applications of 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-one}. Studies have shown that this compound exhibits potent binding affinity for GABA_A receptors, which are key targets for anxiolytic and sedative drugs. The high selectivity and affinity for these receptors suggest that it could be a promising candidate for the development of novel anxiolytic agents with improved efficacy and reduced side effects compared to existing drugs.

In addition to its anxiolytic properties, 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-one} has been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have demonstrated that this compound can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's, such as acetylcholinesterase (AChE). By inhibiting AChE, it may help to maintain higher levels of acetylcholine in the brain, which is crucial for cognitive function.

The pharmacokinetic profile of 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-one} has also been extensively studied. It has been found to have good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system (CNS). This property is essential for its therapeutic effectiveness in treating CNS disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-one} in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(4-chloro-3-methylphenyl)-4-{1-2-(2-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-one} (CAS No. 874637-41-9) represents a promising new compound with potential applications in the treatment of anxiety disorders and neurodegenerative diseases. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.